Cas no 1356808-82-6 (3-oxo-N-(2-phenylethenesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-7-carboxamide)

• Product Name: 3-oxo-N-(2-phenylethenesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-7-carboxamide
• CAS No: 1356808-82-6
• MF: C₁₇H₁₄N₂O₅S
• MW: 358.368463039398
• CID: 6594417
• PubChem ID: 56795781
• Update Time: 2025-07-28

3-oxo-N-(2-phenylethenesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-oxo-N-[(E)-2-phenylethenyl]sulfonyl-4H-1,4-benzoxazine-7-carboxamide
• EN300-26607853
• Z477276684
• 3-oxo-N-(2-phenylethenesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-7-carboxamide
• 1356808-82-6

• Inchi： 1S/C17H14N2O5S/c20-16-11-24-15-10-13(6-7-14(15)18-16)17(21)19-25(22,23)9-8-12-4-2-1-3-5-12/h1-10H,11H2,(H,18,20)(H,19,21)/b9-8+
• InChI Key： QDTQEKHYGONWGP-CMDGGOBGSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NC(C1C=CC2=C(C=1)OCC(N2)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 358.06234272g/mol
• Monoisotopic Mass: 358.06234272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 110Ų

Additional information on 3-oxo-N-(2-phenylethenesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-7-carboxamide

Introduction to 3-oxo-N-(2-phenylethenesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-7-carboxamide (CAS No. 1356808-82-6) and Its Emerging Applications in Chemical Biology

3-oxo-N-(2-phenylethenesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-7-carboxamide, identified by the CAS number 1356808-82-6, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This molecule belongs to the benzoxazine class, a scaffold known for its broad biological activity and potential therapeutic applications. The presence of a 3-oxo group, a phenylethene sulfonyl moiety, and a carboxamide functional group contributes to its distinctive chemical properties, making it a promising candidate for further investigation in drug discovery and molecular research.

The benzoxazine core of this compound is particularly noteworthy, as it has been extensively studied for its role in modulating various biological pathways. Benzoxazines are heterocyclic compounds that exhibit significant stability and bioavailability, which are critical factors in pharmaceutical development. Recent studies have highlighted the ability of benzoxazine derivatives to interact with biological targets such as kinases, receptors, and enzymes, suggesting their potential as scaffolds for novel therapeutics.

3-oxo-N-(2-phenylethenesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-7-carboxamide incorporates a sulfonyl group at the 2-position of the phenyl ring, which is known to enhance binding affinity and selectivity in drug molecules. The sulfonyl group is a common pharmacophore in medicinal chemistry, often found in drugs targeting metabolic diseases, inflammation, and cancer. Its incorporation into the benzoxazine framework may confer additional interactions with biological macromolecules, potentially leading to enhanced efficacy.

The carboxamide moiety at the 7-position of the benzoxazine ring further contributes to the compound's versatility. Carboxamides are well-known for their ability to form hydrogen bonds and participate in hydrophilic interactions, which are crucial for drug-receptor binding. This feature may allow the compound to engage with a wide range of targets with high specificity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high accuracy. Studies suggest that the 3-oxo group and the sulfonyl moiety may interact with key residues in target proteins, while the carboxamide could stabilize interactions through hydrogen bonding networks. These insights are invaluable for designing next-generation inhibitors or agonists.

In vitro studies have begun to explore the pharmacological profile of 3-oxo-N-(2-phenylethenesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-7-carboxamide. Preliminary results indicate that it exhibits moderate activity against certain kinases and shows promise as an anti-inflammatory agent. The compound's ability to modulate these pathways makes it an attractive candidate for further development into a therapeutic drug.

The synthesis of this compound presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been employed to streamline the synthetic route. These advancements not only improve yield but also enhance scalability, making it feasible for large-scale production.

The benzoxazine scaffold, combined with the functional groups present in this compound, opens up numerous possibilities for derivatization and optimization. By modifying specific parts of the molecule, researchers can fine-tune its biological activity and pharmacokinetic properties. This flexibility is essential for developing drugs that are both effective and safe.

Future research directions may include exploring the compound's potential as an intermediate in more complex drug molecules or investigating its role in disease models. The integration of machine learning algorithms into drug discovery pipelines could accelerate the identification of novel derivatives with enhanced properties.

The growing interest in natural product-inspired scaffolds has also spurred investigations into how structural elements similar to those found in natural products can be incorporated into synthetic molecules like 3-oxo-N-(2-phenylethenesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-7-carboxamide. By leveraging nature's own designs, scientists hope to uncover new therapeutic strategies that are both innovative and sustainable.

In conclusion, 3-oxo-N-(2-phenylethenesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-7-carboxamide (CAS No. 1356808-82-6) represents a fascinating example of how structural complexity can lead to novel biological activity. Its unique combination of pharmacophores makes it a valuable tool for researchers exploring new frontiers in chemical biology and drug development. As our understanding of molecular interactions continues to evolve, this compound will undoubtedly play a significant role in shaping future therapeutic approaches.